Prisma Universal Bond

Specification

• CAS No.: 107991-54-8
• Molecular Formula: C12H15BrO2
• Molecular Weight: 0

Introduction

Chemical Composition and Properties

Prisma Universal Bond contains several key components that contribute to its adhesive properties. According to available research, its composition includes:

• Ethyl methacrylate

• Phosphate ester

• Polyurethane

These components work together to create a system capable of interacting with both the hydrophilic dentine surface and the hydrophobic restorative materials. The phosphate ester component is particularly important as it helps create chemical bonds with calcium in the tooth structure.

Molecular Structure

With a molecular formula of C12H15BrO2, Prisma Universal Bond has a specific chemical structure that enables its function as a dental adhesive. The bromine component may contribute to its stability or reactivity properties, though specific research on structure-function relationships for this particular compound is limited in the provided literature.

Classification in Dental Adhesive Systems

There appears to be some discrepancy in the literature regarding the classification of Prisma Universal Bond within the generations of dental adhesives.

Second-Generation Classification

According to one source, Prisma Universal Bond is categorized as a second-generation bonding agent. These systems represented an improvement over first-generation adhesives with bond strengths in the range of 5-6 MPa. Second-generation adhesives generally worked by modifying the smear layer rather than removing it completely.

Third-Generation Classification

Contrary to the above classification, another source identifies Prisma Universal Bond specifically as "Prisma universal bond-III," suggesting it belongs to the third generation of dental adhesives. This generation of bonding agents was designed to modify the smear layer before the application of the adhesive agent.

The third-generation bonding systems typically consisted of three components:

• A conditioner

• A primer

• A bonding agent

Design Philosophy

Regardless of its generational classification, Prisma Universal Bond was specifically "designed to bond both the inorganic and organic parts of dentin". This dual-bonding capability represented an important advancement in adhesive technology, as earlier systems struggled to effectively bond to the complex dentine substrate.

Clinical Applications

Prisma Universal Bond's primary application is in adhesive dentistry, particularly for bonding composite restorations to dentine surfaces.

Use in Cavity Preparations

Research has demonstrated that Prisma Universal Bond is effective when used in dentine cavities. Clinical studies have shown that its application led to "a significant reduction in restoration marginal gaps". This is particularly important because marginal gaps can lead to microleakage, secondary caries, and ultimately restoration failure.

Research Findings on Effectiveness

Scientific evaluations of Prisma Universal Bond have focused primarily on its ability to create and maintain an effective seal between restorations and tooth structure.

Marginal Gap Reduction

A key study measuring the effectiveness of Prisma Universal Bond found that "the use of the bonding agent led to a significant reduction in restoration marginal gaps". This finding is of critical importance in clinical dentistry, as marginal integrity is a primary determinant of restoration longevity.

Variability in Clinical Performance

Studies have noted variability in the performance of restorations bonded with Prisma Universal Bond, with the observation that "some thermocycled restorations showed no marginal gaps". This variability may be attributed to differences in application technique, substrate conditions, or other clinical factors.

Comparison with Other Adhesive Systems

Understanding Prisma Universal Bond in the context of dental adhesive evolution provides important perspective on its significance and limitations.

Improvements Over First-Generation Adhesives

As either a second or third-generation adhesive system, Prisma Universal Bond represented a significant improvement over first-generation adhesives, which had very limited clinical success. The bond strengths achieved with Prisma Universal Bond were reported to be better than first-generation adhesives.

Limitations Compared to Later Generations

Despite its improvements over earlier systems, Prisma Universal Bond still faced challenges that were later addressed by subsequent generations of adhesives. Research indicates that it still suffered from "low bond strength, poor wetting, and hydrolysis in the oral environment leading to failure of the restoration" when compared to more advanced systems.

Comparative Table of Adhesive Generations

Generation	Representative Products	Key Features	Typical Bond Strengths	Major Limitations
First	-	Bonding to smear layer	2-3 MPa	Very weak bonds, high failure rates
Second	Bondlite, Prisma Universal Bond, Creation Bond	Modification of smear layer	5-6 MPa	Low bond strength, poor wetting, hydrolysis
Third	Prisma Universal Bond-III, Scotch Bond-II	Partial removal/modification of smear layer	8-15 MPa	Multiple application steps
Fourth	All Bond, Scotch Bond Multipurpose	Total etch technique, hybrid layer formation	17-20 MPa	Technique sensitivity
Fifth	Prime and Bond, Opti Bond Solo	Simplified application (2 steps)	20-25 MPa	Reduced shelf life

Table 1: Comparative analysis of dental adhesive generations with Prisma Universal Bond highlighted in its classifications.

Limitations and Challenges

While Prisma Universal Bond represented an advancement in adhesive dentistry when introduced, research has identified several limitations that affected its clinical performance.

Bond Strength Limitations

The bond strength achieved with Prisma Universal Bond, while better than first-generation adhesives, was still relatively low compared to more recent adhesive systems. This limited bond strength could compromise the long-term durability of restorations in high-stress areas.

Moisture Sensitivity

Like many early adhesive systems, Prisma Universal Bond faced challenges related to the inherently moist environment of dentine. Poor wetting characteristics could affect the ability of the adhesive to penetrate dental tissues effectively.

Hydrolytic Degradation

Research identified hydrolysis in the oral environment as a specific challenge for Prisma Universal Bond, potentially "leading to failure of the restoration". This degradation of the adhesive interface over time represents a significant limitation for long-term clinical success.